Cas no 134151-66-9 (4-(Trifluorovinyloxy)benzoic acid)

4-(Trifluorovinyloxy)benzoic acid Properties

Names and Identifiers

• 4-((1,2,2-Trifluorovinyl)oxy)benzoic acid
• 4-(1,2,2-trifluoroethenoxy)benzoic acid
• 4-(TRIFLUOROVINYLOXY)BENZOIC ACID
• Benzoic acid, 4-[(1,2,2-trifluoroethenyl)oxy]-
• 4-trifluoroethenyloxybenzoic acid
• p-trifluorovinyloxybenzoic acid
• SCHEMBL4062238
• 4-((1,2,2-Trifluorovinyl)oxy)benzoicacid
• FT-0645788
• CS-0328913
• FS-6228
• 4-trifluorovinyloxy-benzoic acid
• 4-[(1,2,2-Trifluoroethenyl)oxy]benzoic acid
• DTXSID70375358
• 134151-66-9
• AKOS005063817
• MFCD06411647
• G28736
• benzoic acid, 4-[(1,2,2-trifluoroethenyl)oxy]-
• 4-(Trifluorovinyloxy)benzoic acid
• 4-(1,2,2-trifluoroethenoxy)benzoic Acid
• +Expand

• MDL： MFCD06411647
• InChIKey： RSARXEGXWPNARA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F3O3/c10-7(11)8(12)15-6-3-1-5(2-4-6)9(13)14/h1-4H,(H,13,14)
• SMILES： C1=C(C=CC(=C1)OC(=C(F)F)F)C(=O)O

Computed Properties

• Exact Mass: 218.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.019
• Heavy Atom Count: 15
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 2.79870
• PSA: 46.53000
• Refractive Index: 1.5
• Boiling Point: 252°Cat760mmHg
• Flash Point: 106.2°C
• Density: 1.434